Cas no 50558-10-6 (N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide)

N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide structure
50558-10-6 structure
Product Name:N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide
CAS No:50558-10-6
MF:C33H63Br2ClN2
MW:683.127727746964
CID:1567699
PubChem ID:39720
Update Time:2025-04-21

N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorobenzyl)-N'-dodecyl-N,N,N',N'-tetramethyldecane-1,10-diaminium dibromide
    • (4-chlorophenyl)methyl-[10-[dodecyl(dimethyl)azaniumyl]decyl]-dimethylazanium,dibromide
    • N~1~-[(4-Chlorophenyl)methyl]-N~10~-dodecyl-N~1~,N~1~,N~10~,N~10~-tetramethyldecane-1,10-bis(aminium) dibromide
    • DTXSID10964780
    • AMMONIUM, (p-CHLOROBENZYL)(10-(DIMETHYLDODECYLAMMONIO)DECYL)DIMETHYL-, DIBROMIDE
    • 50558-10-6
    • 1-(p-Chlorophenyl)-2,2,13,13-tetramethyl-2,13-diazoniapentacosane dibromide
    • Inchi: 1S/C33H63ClN2.2BrH/c1-6-7-8-9-10-11-12-15-18-21-28-35(2,3)29-22-19-16-13-14-17-20-23-30-36(4,5)31-32-24-26-33(34)27-25-32;;/h24-27H,6-23,28-31H2,1-5H3;2*1H/q+2;;/p-2
    • InChI Key: CGSFZIPYQQJKSO-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].ClC1C=CC(=CC=1)C[N+](C)(C)CCCCCCCCCC[N+](C)(C)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 616.8117
  • Monoisotopic Mass: 680.30465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 24
  • Complexity: 482
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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